Cas no 1355182-76-1 (6-Iodo-5-methyl-nicotinic acid)

• Product Name: 6-Iodo-5-methyl-nicotinic acid
• CAS No: 1355182-76-1
• MF: C₇H₆INO₂
• MW: 263.032514095306
• CID: 5159635
• Update Time: 2025-05-20

6-Iodo-5-methyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-5-methyl-nicotinic acid

• Inchi： 1S/C7H6INO2/c1-4-2-5(7(10)11)3-9-6(4)8/h2-3H,1H3,(H,10,11)
• InChI Key： OXIFUIAYTQCXOP-UHFFFAOYSA-N
• SMILES： C1=NC(I)=C(C)C=C1C(O)=O

Additional information on 6-Iodo-5-methyl-nicotinic acid

Introduction to 6-Iodo-5-Methyl-Nicotinic Acid (CAS No. 1355182-76-1)

6-Iodo-5-methyl-nicotinic acid, also known by its CAS number 1355182-76-1, is a biologically active compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a well-known precursor to nicotinamide adenine dinucleotide (NAD+), a crucial coenzyme in cellular metabolism. The presence of the iodo and methyl substituents at positions 6 and 5, respectively, imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 6-Iodo-5-methyl-nicotinic acid as a promising candidate in the development of novel therapeutic agents. Its structure allows for interactions with various biological targets, including receptors and enzymes, making it a versatile compound for drug discovery. The iodine substituent at position 6 is particularly interesting due to its potential role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of 6-Iodo-5-methyl-nicotinic acid involves a multi-step process that typically begins with the preparation of nicotinic acid derivatives followed by substitution reactions to introduce the iodo and methyl groups. Researchers have explored various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. These advancements have significantly contributed to the scalability of its production, making it more accessible for preclinical studies.

In terms of biological activity, 6-Iodo-5-methyl-nicotinic acid has been shown to exhibit potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies suggest that this compound may have neuroprotective effects, potentially making it a valuable asset in the treatment of neurodegenerative diseases such as Alzheimer's disease.

The methyl group at position 5 plays a critical role in enhancing the compound's stability and bioavailability. This modification reduces the risk of metabolic degradation while maintaining its pharmacological activity. Furthermore, the iodine substituent at position 6 has been found to improve solubility in lipophilic solvents, which is essential for its delivery across biological membranes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 6-Iodo-5-methyl-nicotinic acid. These studies have provided insights into its binding affinity with various protein targets, further elucidating its mechanism of action. For instance, molecular dynamics simulations have revealed that this compound can form stable interactions with G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes.

In conclusion, 6-Iodo-5-methyl-nicotinic acid (CAS No. 1355182-76-1) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications span across multiple therapeutic areas, including inflammation management, neuroprotection, and oxidative stress mitigation. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.